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Compound of Interest

Compound Name: SLV-317

CAS No.: 393183-40-9

Cat. No.: B10825905

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of SLV-317, a potent and selective neurokinin-1

(NK-1) receptor antagonist, based on available clinical data. The primary focus of this analysis

is a head-to-head comparison from a clinical trial evaluating the efficacy of SLV-317 against a

placebo in healthy individuals.

Performance Comparison: SLV-317 vs. Placebo
A randomized, double-blind, placebo-controlled, crossover study was conducted to determine

the effect of a single oral dose of 250 mg of SLV-317 on substance P-induced venodilation in

18 healthy male volunteers.[1] The quantitative outcomes of this study are summarized below.
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Parameter
SLV-317 (250 mg, single
oral dose)

Placebo

Mean Peak Plasma

Concentration (Cmax)
77 ± 9 ng/mL[2] Not Applicable

Time to Mean Peak Plasma

Concentration (Tmax)
47 ± 3 minutes[2] Not Applicable

Mean Half-life (t1/2) 9.9 ± 1.6 hours[2] Not Applicable

Mean Venodilation before

Treatment
56 ± 8%[2] 49 ± 6%[2]

Maximum Antagonizing Effect

on Substance P-induced

Venodilation

95 ± 8%[2] No significant effect

Time to Maximum

Antagonizing Effect
1.47 ± 0.24 hours[2] Not Applicable

Mean Area Under the Effect

Curve (AUEC)
278 ± 67% h⁻¹[2] 49 ± 12% h⁻¹[2]

Experimental Protocols
The following is a detailed methodology for the key experiment cited in this guide, based on the

clinical trial NCT00160862 and the publication by Hesse et al. (2006).[1][2][3]

Study Design: Placebo-Controlled Crossover Trial
A double-blind, placebo-controlled, single-dose crossover study was conducted with 18 healthy

male volunteers.[1] Each participant received a single oral dose of 250 mg SLV-317 and a

placebo in a randomized order, with a minimum washout period of one week between

administrations.[1]

Pharmacodynamic Assessment: Dorsal Hand Vein
Compliance Technique
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The primary pharmacodynamic endpoint was the effect of SLV-317 on substance P-induced

venodilation.[1] This was assessed using the dorsal hand vein compliance technique.[1]

Venoconstriction Induction: A state of venoconstriction was induced in the dorsal hand vein

by the infusion of phenylephrine.[1]

Substance P-induced Venodilation: Substance P was then co-infused intermittently to induce

venodilation.[1] To prevent tachyphylaxis (tolerance), the infusions of substance P were

separated by 45-minute intervals.[1]

Measurements: Pharmacodynamic assessments were performed for up to 4.25 hours after

the dose of either SLV-317 or placebo was administered.[1]

Pharmacokinetic Assessment
Venous blood samples were collected for pharmacokinetic analysis at various time points up to

24 hours post-dose to determine the plasma concentrations of SLV-317.[1]

Safety Assessment
The safety of SLV-317 was evaluated by monitoring electrocardiogram (ECG), pulse rate, blood

pressure, hematology, blood chemistry, and urinalysis, as well as by recording any adverse

events.[1]
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Caption: Mechanism of action of SLV-317 as an NK-1 receptor antagonist.

Experimental Workflow: Placebo-Controlled Crossover
Study
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Caption: Workflow of the randomized, placebo-controlled crossover study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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